Cas no 1702070-35-6 (1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine)

• Product Name: 1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine
• CAS No: 1702070-35-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6182552
• PubChem ID: 103517256
• Update Time: 2025-05-23

1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1702070-35-6
• 1,1-difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine
• EN300-1933327
• 1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine

• Inchi： 1S/C10H12F3N/c1-6-2-3-8(11)4-7(6)5-9(14)10(12)13/h2-4,9-10H,5,14H2,1H3
• InChI Key： YHNAGFWFKMIFLO-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1C)F)N)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine

1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine: A Comprehensive Overview

1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine (CAS No. 1702070-35-6) is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound, often referred to as difluorinated propanamine derivative, has garnered attention due to its unique structural properties and potential utility in drug design. The molecule consists of a propanamine backbone with two fluorine atoms attached to the terminal carbon and a substituted phenyl group at the third position. The phenyl group itself is substituted with a fluorine atom at the fifth position and a methyl group at the second position, making it a highly functionalized aromatic system.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. 1,1-Difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine exemplifies this trend, as its dual fluorination at the terminal carbon contributes to increased lipophilicity and improved drug-like properties. This makes it an attractive candidate for use as an intermediate in the synthesis of bioactive molecules.

The synthesis of difluorinated propanamine derivatives has been optimized in recent years, with researchers employing various methodologies to achieve high yields and selectivity. One notable approach involves the use of electrophilic fluorination techniques, where diiodomethane or other fluorinating agents are utilized under specific reaction conditions. These methods have been shown to effectively introduce fluorine atoms onto the terminal carbon of the propanamine backbone while preserving the integrity of the aromatic substituent.

In terms of applications, 1,1-difluoro-3-(5-fluoro-2-methylphenyl)propan-2-amine has demonstrated potential in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) agents. Its structure allows for interactions with key CNS targets, making it a valuable building block in drug discovery programs. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent patent filings and research articles.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have enabled precise determination of its molecular structure and confirmation of its identity. Furthermore, computational modeling studies have provided insights into its electronic properties and potential reactivity under different chemical conditions.

Looking ahead, the continued exploration of difluorinated propanamine derivatives is expected to yield further advancements in their application across diverse chemical domains. As research into fluorinated compounds progresses, compounds like CAS No. 1702070-35-6 will likely play an increasingly important role in driving innovation within the pharmaceutical and chemical industries.